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Compound of Interest

Compound Name: (4-Isopropylphenyl)propylamine

CAS No.: 1019529-87-3

Cat. No.: B1437341

Get Quote

Executive Summary & Compound Identity
(4-Isopropylphenyl)propylamine refers to a class of propyl-chain substituted

phenethylamines containing a lipophilic isopropyl group at the para-position of the phenyl ring.

In the context of pharmaceutical research, the most significant isomer is 2-(4-
Isopropylphenyl)propylamine (also known as

-methyl-4-isopropylphenethylamine), a key intermediate in the synthesis of CNS-active
sulfonamides.

Unlike its

-methyl analog (4-Isopropylamphetamine), which follows the typical psychostimulant profile of
substituted amphetamines, the

-methyl derivatives and their downstream sulfonamides have been investigated for anti-anxiety
and tranquilizing properties. This guide compares the biological activity, metabolic stability, and
receptor affinity potential of this compound against standard pharmacological benchmarks.
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Key Compound Data
Chemical Name: 2-(4-Isopropylphenyl)propan-1-amine (Primary Isomer of Interest)

CAS Number: 1019529-87-3 (Generic/Isomer specific variants exist)

Molecular Formula:

Key Characteristic:

-methylation provides Monoamine Oxidase (MAO) resistance distinct from

-methylation.

Structural & Mechanistic Analysis
The biological activity of phenethylamines is strictly dictated by the length and substitution of

the alkyl chain. The "propylamine" designation implies a 3-carbon chain, which allows for

positional isomerism that drastically alters pharmacological targets.

Structural Comparison Diagram (Graphviz)
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Figure 1: Structural relationship showing how methyl positioning on the propyl chain shifts the

pharmacological window from trace amine modulation (PEA) to reuptake inhibition

(Amphetamines) and unique CNS damping effects (

-methyls).
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The following table contrasts (4-Isopropylphenyl)propylamine (specifically the

-methyl isomer) with established bioactive compounds.

Table 1: Pharmacological Comparison

Feature
2-(4-

Isopropylphenyl

)propylamine

4-

Isopropylamphe

tamine

Phenethylamine

(PEA)

4-

Isopropylphenet

hylamine

Structure Class
-

Methylphenethyl

amine

-

Methylphenethyl

amine

Phenethylamine
4-Substituted

PEA

Primary Activity

CNS Depressant

/ Anxiolytic

Precursor

Psychostimulant
Trace Amine

Neuromodulator

Monoamine

Releaser

MAO Stability

Moderate (Steric

hindrance at

-carbon)

High (Steric

hindrance at

-carbon)

Low (Rapid

degradation by

MAO-B)

Low to Moderate

Lipophilicity
High (4-Isopropyl

group)
High Low Moderate

Receptor Targets
Unknown (Likely

TAAR1 / Sigma)

DAT / NET /

SERT
TAAR1 TAAR1 / NET

Key Reference

Patent

US6525099B1

[[1]]

Shulgin Index

(DOIP precursor)

[[2]]

Endogenous
BenchChem /

SAR Studies [[3]]

Mechanistic Insights
The Isopropyl Effect: The addition of a bulky isopropyl group at the 4-position increases

lipophilicity compared to unsubstituted PEA. This facilitates Blood-Brain Barrier (BBB)

penetration but also increases affinity for the Serotonin Transporter (SERT) compared to

dopamine, a trend seen in 4-substituted amphetamines.

Beta-Methylation: Unlike
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-methylation (which creates amphetamines),

-methylation does not strongly protect against deamination but alters the binding
conformation.

-methyl-PEAs often exhibit reduced stimulant potency and can act as substrates for
norepinephrine transporters without triggering massive release, potentially explaining the
"tranquilizing" potential noted in patent literature.

Experimental Protocols
For researchers validating the activity of this compound, the following protocols ensure

reproducibility.

Protocol A: Synthesis via Reductive Amination (Patent
Derived)
Rationale: To isolate the specific 2-(4-isopropylphenyl)propylamine isomer from the nitrile

precursor.

Reagents: 2-(4-isopropylphenyl)propionitrile, Borane-methyl sulfide complex (BMS),

Tetrahydrofuran (THF).

Setup: 100 mL flask with reflux condenser, Nitrogen atmosphere.

Procedure:

Dissolve 11.0 mmol of 2-(4-isopropylphenyl)propionitrile in 70 mL anhydrous THF.

Dropwise add 12.1 mmol Borane-methyl sulfide complex.

Critical Step: Heat to reflux for 3 hours. Monitor disappearance of nitrile peak (

) via IR spectroscopy.

Cool to

and quench with MeOH/HCl to cleave the borane complex.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1437341/docs?utm_src=pdf-body#comparative-biological-activity-guide-4-isopropylphenyl-propylamine-vs-structural-analogs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1437341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evaporate solvent and recrystallize the hydrochloride salt.

Yield Check: Expect white crystalline solid. Verify structure via

-NMR (Doublet for

-methyl, Septet for isopropyl).

Protocol B: In Vitro Monoamine Uptake Assay
Rationale: To quantify affinity for DAT/SERT/NET transporters.

Cell Line: HEK293 cells stably expressing human DAT, SERT, or NET.

Ligand:

-Dopamine,

-Serotonin, or

-Norepinephrine.

Workflow:

Incubate cells with test compound (

) for 10 min at

.

Add radioligand and incubate for 5 min.

Terminate reaction with ice-cold buffer.

Lyse cells and measure radioactivity via liquid scintillation counting.

Analysis: Plot log-concentration vs. % uptake inhibition to determine

.

Biological Pathway Diagram (Graphviz)
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Figure 2: Predicted pharmacodynamic pathway. The lipophilic nature suggests rapid BBB

transit, targeting intracellular trace amine receptors (TAAR1) and vesicular transporters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. scribd.com [scribd.com]

To cite this document: BenchChem. [Comparative Biological Activity Guide: (4-
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Available at: [https://www.benchchem.com/product/b1437341/docs#comparative-biological-
activity-guide-4-isopropylphenyl-propylamine-vs-structural-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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